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Compound of Interest

2,2-Difluoro-4-
Compound Name: o
methylenepentanedioic acid

Cat. No.: B580828

Disclaimer: This technical guide provides information on 2,2-Difluoro-4-pentenoic acid. No

public domain information could be located for "2,2-Difluoro-4-methylenepentanedioic acid.
The data herein should not be considered applicable to any other compound.

Introduction

This document provides a summary of the known chemical and physical properties of 2,2-
Difluoro-4-pentenoic acid. This fluorinated carboxylic acid is of interest to researchers in
medicinal chemistry and materials science due to the unique properties conferred by the gem-
difluoro group. The information is intended for researchers, scientists, and drug development
professionals.

Chemical and Physical Properties

The following table summarizes the key quantitative data available for 2,2-Difluoro-4-pentenoic
acid.
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Property Value Source
Molecular Formula C5H6F202 [1112]
Molecular Weight 136.10 g/mol [1]
CAS Number 55039-89-9 [1][21[3]
IUPAC Name 2,2-difluoropent-4-enoic acid [1112]
Boiling Point 56-58 °C (at 3 mmHgQ) [3]
Refractive Index 1.3845-1.3895 (at 20 °C) [2]
Form Liquid [2]
Appearance Clear colorless to yellow [2]
Purity (Assay GC) >296.0% [2]
Purity (Aqueous acid-base

Titration) >96.0 to <104.0% [2]
XLogP3 1.6 [1]

Spectroscopic Data

While detailed spectra are not provided in the search results, the existence of 13C NMR
spectra is noted.[1] Predicted mass spectrometry data for various adducts is also available.[4]

Experimental Protocols

Detailed experimental protocols for the synthesis of 2,2-Difluoro-4-pentenoic acid are not
available in the public domain based on the conducted searches.

Biological Activity and Signaling Pathways

There is no publicly available information regarding the biological activity or any associated
signaling pathways for 2,2-Difluoro-4-pentenoic acid.

Mandatory Visualization
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As no specific experimental workflows or signaling pathways for 2,2-Difluoro-4-pentenoic acid
were found, a generalized logical workflow for the synthesis of a difluorinated carboxylic acid is
presented below. This is a conceptual representation and not a validated protocol for the target
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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